BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Bromo-1-methylpyrrolidine safety data sheet
(SDS) summary

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663

An In-depth Technical Guide to the Safe Handling of 3-Bromo-1-methylpyrrolidine

This guide provides a comprehensive summary of the safety data for 3-Bromo-1-
methylpyrrolidine, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) to ensure a
thorough overview of handling procedures, physical and chemical properties, and hazard
information.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 3-Bromo-1-
methylpyrrolidine. These values are essential for safe handling, storage, and use in
experimental settings.
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Property

Value

Molecular Formula

CsH10BrN

Molecular Weight 164.04 g/mol [1][2][3][4]
Appearance Yellow to brown liquid[2]
Boiling Point 153-159 °CJ3]

50-52 °C @ 1 mmHg[5]

Density

1.361 g/mL at 25 °C[3]

Refractive Index

1.491 at 20°C[3]

pKa

8.53 + 0.40 (Predicted)[2][3]

Vapor Density

3.49[5]

Solubility

Soluble in water[5]

Safety and Hazard Information

This section details the hazard classifications and safety parameters for 3-Bromo-1-

methylpyrrolidine, crucial for risk assessment and the implementation of safety protocols.

Parameter

Value

GHS Signal Word

Danger[6][7]

Flash Point

54.4 °C (129.9 °F)

71 °C (159.8 °F)[5]

Storage Temperature

2-8°C[3][6]

Hazard Class

Flammable Liquid, Category 3[1]

Skin Corrosion, Category 1B[1]

Serious Eye Damage, Category 1[1]

UN Number

UN2733[1]
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Hazard and Precautionary Statements

The Globally Harmonized System (GHS) provides standardized statements for communicating
hazards. The following are pertinent to 3-Bromo-1-methylpyrrolidine.

Type Code Statement

Hazard H226 Flammable liquid and vapour

Causes severe skin burns and

H314
eye damage|6]
H318 Causes serious eye damage[1]
_ Keep away from heat, sparks,
Precautionary P210
open flames.[1]
Wear protective
P280 gloves/clothing/eye protection.
[1]
IF SWALLOWED: Rinse
P301 + P330 + P331 mouth. Do NOT induce

vomiting.[1]

IF ON SKIN: Take off
immediately all contaminated

P303 + P361 + P353 ) ) o
clothing. Rinse skin with water.

[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Immediately call a POISON
CENTER or doctor.[1][6]

P310

Experimental Protocols
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The safety data for 3-Bromo-1-methylpyrrolidine is based on standardized experimental
protocols. While the full, detailed methodologies are not provided in the source Safety Data
Sheets, the classifications are derived from tests conducted under established guidelines, such
as those from the Organisation for Economic Co-operation and Development (OECD).

» Skin Corrosion/Irritation: The determination that this chemical causes severe skin burns is
likely based on in vitro or in vivo testing following guidelines similar to OECD Test Guideline
435 (In Vitro Membrane Barrier Test Method for Skin Corrosion) or OECD Test Guideline 404
(Acute Dermal Irritation/Corrosion). These tests involve applying the substance to skin tissue
(in vitro) or the skin of a test animal (in vivo) and observing the effects over a specified
period.

o Eye Damage/Irritation: The classification for serious eye damage is typically determined by
methods outlined in OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This protocol
involves applying the test substance to an animal's eye and assessing the level of damage
or irritation.

o Flammability: The flash point is determined using standardized equipment and methods,
such as the Pensky-Martens or Cleveland open-cup methods, which establish the lowest
temperature at which vapors will ignite.

It is critical for researchers to understand that these are generalized descriptions. For detailed
experimental replication, the specific OECD (or equivalent) guideline documents should be
consulted directly.

Logical Workflow for Safe Handling

The following diagram outlines the necessary steps and considerations for safely handling 3-
Bromo-1-methylpyrrolidine in a research environment.
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Preparation & Risk Assessment

Emergency Response
Spill Response Exposure Response
1. Risk Assessment
- Review SDS
- Identify Hazards: Exposure
- Flammable (H226)
- Corrosive (H314)
u\
Determine |,
Requirements \
\\
\\
. Chemé';’gf“ IES‘(EEN 166 | Skin Contact: Eye Contact: Jr— [r—
! 99 Evacuate Area - Remove contaminated clothing - Rinse with water for 15 min - Move to fresh air - Do NOT induce vomiting
- Nitrile/Neoprene Gloves . . - - - . .
- Flush with water for 15 min - Seek immediate medical attention - Seek medical attention - Rinse mouth, call Poison Center
- Flame-retardant Lab Coat
Verify
Availability
Y
3. Engineering Controls " .
Use Chemical Fume Hood "e;jf;:j;e"n"s Control Ignition Sources
- Ensure Eyewash/Shower Access
\’rcceed to Handling
Handling & Storage
4. Handling v
- Ground equipment Absorb with Inert Material
- Avoid ignition sources I
- Dispense in fume hood
J/
fter Use /.
5. Storage A
- Store at 2-8°C .
- Keep container tightly closed s HEEIEEs R
- Flammable liquids cabinet

Click to download full resolution via product page
Caption: Logical workflow for handling 3-Bromo-1-methylpyrrolidine.
© 2025 BenchChem. All rights reserved.

5/7

Tech Support



https://www.benchchem.com/product/b177663?utm_src=pdf-body-img
https://www.benchchem.com/product/b177663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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